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Introduction

Calcium hydride (CaH-z), a saline hydride, is a versatile and reactive inorganic compound with
significant applications in chemical synthesis and materials science.[1] This guide provides a
comprehensive overview of its synthesis, properties, and key applications, with a focus on
detailed experimental protocols and underlying chemical principles.

Synthesis of Calcium Hydride

Calcium hydride is primarily synthesized through the direct combination of its constituent
elements, calcium and hydrogen, at elevated temperatures.[2] Variations of this method exist
for both laboratory and industrial-scale production.

Laboratory-Scale Synthesis

A common laboratory method involves the hydrogenation of metallic calcium in a tube furnace.
Experimental Protocol:

o Preparation of Calcium: Approximately 99.5% pure refined calcium metal is placed in an iron
or ceramic boat.[3] To ensure high purity of the final product, the calcium metal can be
purified beforehand by repeated vacuum distillation. Any surface oxide layer should be
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scraped off in an inert atmosphere (e.g., an argon-filled glovebox), and the metal cut into
small pieces.[3]

o Apparatus Setup: The boat containing the calcium is placed in the center of a quartz reaction
tube. The tube is sealed at both ends with rubber stoppers fitted with a gas inlet and outlet.
The gas outlet is connected to a mineral oil bubbler to monitor gas flow and prevent backflow
of air.[3] The reaction tube is then placed within a tube furnace.

« Inerting the System: The system is purged with a large volume of purified hydrogen gas to
remove any residual air.[3]

e Hydrogenation Reaction: The furnace is heated to approximately 200°C to initiate the
hydrogenation reaction. The temperature is then raised to 250-300°C, and a steady flow of
purified hydrogen (approximately 0.6 mL/min) is maintained.[3] The reaction is typically
complete within about 2 hours, yielding a porous, off-white crystalline powder of calcium
hydride with a purity of around 99%.[3]

o Alternative High-Temperature Protocol: For a potentially more complete reaction, after
initiation at 400-500°C, the temperature can be raised to 1000°C. After the reaction is
complete, the system is cooled to room temperature under a hydrogen atmosphere to obtain
the final product.[3] To prevent the corrosion of the quartz tube by calcium vapor at these
higher temperatures, the heated section of the tube can be lined with a thin-walled
electrolytic iron tube.[3]

Industrial-Scale Production

The industrial production of calcium hydride also relies on the direct combination of calcium
and hydrogen.

Experimental Protocol:

o Raw Materials: The primary raw materials are calcium metal and high-purity hydrogen gas.
One industrial processing route involves a two-step reduction process where calcium oxide
(CaO) is first converted to calcium metal via vacuum distillation.[2]

e Reaction Conditions: The calcium metal is heated to about 300°C in a high-alloy steel,
covered crucible under an atmosphere of hydrogen at approximately 1 atm (101 kPa).[4]
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o Exothermic Reaction: The absorption of hydrogen is rapid at this temperature, and the
reaction is exothermic.[4] The rate of reaction is controlled by managing the hydrogen feed
rate.[4]

e Product: The resulting commercial-grade calcium hydride typically has a purity of 90-96%.

[4]

Another industrial method involves the reaction of anhydrous calcium chloride with sodium
metal in the presence of hydrogen.

Experimental Protocol:

Initial Setup: A finely divided inert solid, such as sodium chloride or a pre-existing batch of
the reaction mixture, is placed in a reaction zone and agitated.

e Reaction Temperature: The reaction zone is heated to a temperature between approximately
420°C and 600°C.[3]

o Addition of Reactants: Anhydrous calcium chloride and sodium metal are added in small,
alternating increments. It is crucial to avoid a substantial excess of unreacted calcium
chloride to prevent the formation of hard, non-reactive agglomerates.[3]

o Hydrogen Absorption: With each addition of the reactants, hydrogen is rapidly absorbed.

o Completion and Purification: The agitation is continued until hydrogen absorption ceases.
The final reaction mixture contains calcium hydride and sodium chloride. The sodium
chloride can be removed by washing with a solvent that is inert towards calcium hydride,
followed by filtration to isolate the pure calcium hydride.[3]

Properties of Calcium Hydride
Physical Properties

Pure calcium hydride is a white crystalline solid, though it is more commonly available as a
gray powder due to the presence of calcium metal impurities.[1] It possesses an orthorhombic
crystal structure.[4]
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Property Value

Molecular Formula CaH:

Molar Mass 42.094 g/mol [5]

Appearance White (pure) or gray (impure) powder[5]
Density 1.70 g/cm3[5]

Melting Point 816 °C (1089 K)[5]

Boiling Point Decomposes

Solubilit Insoluble in all common inert solvents.[4] Reacts
olubility _ .
with water, alcohols, and carboxylic acids.[5]

Vapor Pressure ~0 mmHg

Thermochemical Properties

Property Value
Standard Molar Entropy (S°29s) 41.4 J-mol~1.K~1[5]
Standard Enthalpy of Formation (AfH®29s) -181.5 kJ-mol~1[5]

Chemical Properties

Calcium hydride is a powerful reducing agent and a strong base. Its reactivity is dominated by
the presence of the hydride ion (H™).

e Reaction with Water: It reacts vigorously with water to produce calcium hydroxide and
hydrogen gas.[5] This reaction is highly exothermic.

CaHz(s) + 2H20(l) — Ca(OH)z(aq) + 2H2(9g)

e As a Desiccant: Due to its vigorous reaction with water, calcium hydride is widely used as a
drying agent for aprotic solvents, particularly basic solvents like amines and pyridine.[1] It is
considered a relatively mild and safer desiccant compared to more reactive agents like
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sodium metal.[1] However, its drying action can be slow due to its insolubility in most organic
solvents.[1]

e As a Reducing Agent: Calcium hydride is a potent reducing agent, especially at elevated
temperatures. It is used in powder metallurgy to reduce the oxides of various metals, such as
titanium, vanadium, niobium, tantalum, and uranium, to their respective metals at
temperatures between 600 and 1000°C.[2] The proposed mechanism involves the in-situ
decomposition of calcium hydride to calcium metal, which then acts as the reducing agent.

[1]
TiOz2 + 2CaHz — Ti + 2Ca0 + 2H:

 In Organic Synthesis: While less common than other hydride reagents like lithium aluminum
hydride (LiAIH4), calcium hydride can be used for the reduction of certain functional groups
in organic synthesis. The general mechanism for the reduction of esters and amides by
hydride reagents involves the nucleophilic attack of the hydride ion on the carbonyl carbon.

Experimental Protocols for Key Applications
Drying of Organic Solvents

Experimental Protocol:

o Apparatus Setup: In a well-ventilated fume hood, add the solvent to be dried to a round-
bottom flask equipped with a magnetic stir bar.

o Addition of Calcium Hydride: Under a gentle stream of an inert gas (e.g., nitrogen or argon),
add 10-20 g of calcium hydride per liter of solvent.[6] It is recommended to use
approximately ten times the theoretical amount of calcium hydride needed to react with the
estimated water content.[6]

e Drying Process: Stir the mixture at room temperature. The evolution of hydrogen gas
(bubbling) indicates the reaction with water.[6] Continue stirring, typically overnight, until gas
evolution ceases.[6]

« Distillation: For highly anhydrous solvents, the dried solvent should be distilled directly from
the calcium hydride under an inert atmosphere.
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Quenching of Residual Calcium Hydride: Any unreacted calcium hydride must be
guenched safely. Transfer the slurry to a separate flask and dilute with an inert, high-boiling
solvent like heptane or toluene.[6] The flask should be placed in an ice-water bath to manage
the exothermic reaction.[6] Slowly and carefully add isopropanol to the stirred mixture.[6]
Once the initial vigorous reaction subsides, add a more reactive alcohol like ethanol or
methanol to ensure complete quenching.[6] Finally, very slowly add water dropwise to
neutralize any remaining reactive species.[6]

Reduction of Metal Oxides (General Procedure)

Experimental Protocol:

Mixing: The finely powdered metal oxide is thoroughly mixed with an excess of powdered
calcium hydride in an inert atmosphere.

Heating: The mixture is heated in a furnace under an inert atmosphere or vacuum to
temperatures ranging from 600 to 1000°C.

Reaction: The calcium hydride reduces the metal oxide to the corresponding metal, forming
calcium oxide and hydrogen gas as byproducts.

Workup: After cooling, the reaction mixture is typically leached with an aqueous acid to
dissolve the calcium oxide and any unreacted calcium hydride, leaving the purified metal
powder.

Visualizations
Signaling Pathways and Experimental Workflows
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Safety and Handling
Calcium hydride is a hazardous substance that requires careful handling.

o Reactivity: It reacts violently with water, releasing flammable hydrogen gas which can ignite
spontaneously.[6] It should be handled and stored in a dry, inert atmosphere.[6]

» Health Hazards: Calcium hydride is corrosive and can cause irritation to the skin and eyes.
Inhalation of its dust can cause respiratory tract irritation.[6]
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e Personal Protective Equipment (PPE): When handling calcium hydride, appropriate PPE,
including a lab coat, safety goggles, and nitrile or neoprene gloves, is essential.[6] For larger
guantities or in situations with a risk of dust generation, respiratory protection may be
necessary.

o Storage: Store calcium hydride in a tightly sealed container in a cool, dry, well-ventilated
area away from water and sources of ignition.[6]

o Disposal: Unwanted calcium hydride must be disposed of by careful and controlled
guenching as described in the solvent drying protocol.

Conclusion

Calcium hydride is a valuable reagent with a range of applications stemming from its high
reactivity. Its synthesis, while straightforward in principle, requires careful control of conditions
to ensure purity and safety. A thorough understanding of its properties and handling
requirements is crucial for its effective and safe use in research and industrial settings. This
guide provides the foundational knowledge for professionals working with this important
chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calcium Borohydride: A Reagent for Facile Conversion of Carboxylic Esters to Alcohols
and Aldehydes | Semantic Scholar [semanticscholar.org]

o 2. chem.libretexts.org [chem.libretexts.org]

e 3. nanotrun.com [nanotrun.com]

e 4.US2082134A - Production of calcium hydride - Google Patents [patents.google.com]
» 5. tandfonline.com [tandfonline.com]

e 6. masterorganicchemistry.com [masterorganicchemistry.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1178222?utm_src=pdf-body
https://www.masterorganicchemistry.com/reaction-guide/reduction-of-amides-to-amines/
https://www.benchchem.com/product/b1178222?utm_src=pdf-body
https://www.masterorganicchemistry.com/reaction-guide/reduction-of-amides-to-amines/
https://www.benchchem.com/product/b1178222?utm_src=pdf-body
https://www.benchchem.com/product/b1178222?utm_src=pdf-body
https://www.benchchem.com/product/b1178222?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Calcium-Borohydride%3A-A-Reagent-for-Facile-of-Esters-Narasimhan-Prasad/fa317147a379ae2c8208f2c0dd4ffd9f1b4eb09f
https://www.semanticscholar.org/paper/Calcium-Borohydride%3A-A-Reagent-for-Facile-of-Esters-Narasimhan-Prasad/fa317147a379ae2c8208f2c0dd4ffd9f1b4eb09f
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Esters/Reactivity_of_Esters/Esters_can_be_reduced_to_1_alcohols_using_(LiAlH_4)
https://www.nanotrun.com/article/the-property-and-synthesis-method-of-calcium-hydride-i00393i1.html
https://patents.google.com/patent/US2082134A/en
https://www.tandfonline.com/doi/pdf/10.1080/03758397.1956.10857324
https://www.masterorganicchemistry.com/reaction-guide/reduction-of-amides-to-amines/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Properties of Calcium Hydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178222#synthesis-and-properties-of-calcium-
hydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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